Cas no 1337881-69-2 (7-isoquinolinecarbothioamide)

• Product Name: 7-isoquinolinecarbothioamide
• CAS No: 1337881-69-2
• MF: C₁₀H₈N₂S
• MW: 188.248920440674
• CID: 1234203
• PubChem ID: 82574114
• Update Time: 2025-04-20

7-isoquinolinecarbothioamide Chemical and Physical Properties

Names and Identifiers

• 7-isoquinolinecarbothioamide
• 1337881-69-2
• Isoquinoline-7-carbothioamide

• Inchi： 1S/C10H8N2S/c11-10(13)8-2-1-7-3-4-12-6-9(7)5-8/h1-6H,(H2,11,13)
• InChI Key： QYWRGRMDETYNJX-UHFFFAOYSA-N
• SMILES： S=C(C1C=CC2C=CN=CC=2C=1)N

Computed Properties

• Exact Mass: 188.041
• Monoisotopic Mass: 188.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 71A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives